![molecular formula C18H21N3 B1235220 N-(4-methylbenzylidene)-4-phenyl-1-piperazinamine](/img/structure/B1235220.png)
N-(4-methylbenzylidene)-4-phenyl-1-piperazinamine
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Overview
Description
1-(4-methylphenyl)-N-(4-phenyl-1-piperazinyl)methanimine is a member of piperazines.
Scientific Research Applications
Pharmacological Applications :
- A compound similar to N-(4-methylbenzylidene)-4-phenyl-1-piperazinamine, GSK962040, was identified as a novel small molecule motilin receptor agonist with potential therapeutic applications in gastrointestinal disorders. This compound demonstrated potentiation of neuronal-mediated contractions of isolated gastric antrum tissue (Westaway et al., 2009).
- In another study, various Mannich bases with piperazine structures were synthesized and evaluated for cytotoxic/anticancer and carbonic anhydrase inhibitory effects. Compounds with structures similar to this compound showed potential as lead compounds for further designs in anticancer therapies (Gul et al., 2019).
Material Science Applications :
- Piperazine derivatives have been utilized as antioxidants in polypropylene copolymers. A study found that the presence of phenolic and amino groups in these compounds significantly influenced the performance of the antioxidants, thereby affecting the thermal stability of the polypropylene copolymer (Desai et al., 2004).
Antimicrobial and Anticancer Research :
- Synthesis of a series of 1,4-disubstituted 1,2,3-triazole derivatives, including structures similar to this compound, demonstrated moderate to good antimicrobial activities against various bacterial and fungal strains, highlighting their potential as antimicrobial agents (Jadhav et al., 2017).
- A study on the bioactive metabolites of the marine actinobacterium Streptomyces sp. isolated compounds similar to this compound, which showed cytotoxic activities, indicating potential applications in cancer research (Sobolevskaya et al., 2007).
Corrosion Inhibition :
- Piperazine derivatives have been explored as corrosion inhibitors for mild steel. A study reported the synthesis of new Schiff base compounds, showing promising results as corrosion inhibitors in acidic environments, suggesting potential industrial applications (Singh & Quraishi, 2016).
Central Nervous System Research :
- Research on piperazine derivatives of butyric acid, similar to this compound, demonstrated their potential as differentiating agents in human leukemic cells, indicating a potential role in cancer treatment and understanding of neoplastic cell differentiation (Gillet et al., 1997).
properties
Molecular Formula |
C18H21N3 |
---|---|
Molecular Weight |
279.4 g/mol |
IUPAC Name |
(E)-1-(4-methylphenyl)-N-(4-phenylpiperazin-1-yl)methanimine |
InChI |
InChI=1S/C18H21N3/c1-16-7-9-17(10-8-16)15-19-21-13-11-20(12-14-21)18-5-3-2-4-6-18/h2-10,15H,11-14H2,1H3/b19-15+ |
InChI Key |
YXZQFVGYUCERHF-XDJHFCHBSA-N |
Isomeric SMILES |
CC1=CC=C(C=C1)/C=N/N2CCN(CC2)C3=CC=CC=C3 |
SMILES |
CC1=CC=C(C=C1)C=NN2CCN(CC2)C3=CC=CC=C3 |
Canonical SMILES |
CC1=CC=C(C=C1)C=NN2CCN(CC2)C3=CC=CC=C3 |
solubility |
0.2 [ug/mL] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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